Cas no 190375-16-7 (2-Thiophenecarboxylicacid, 3-amino-4-methyl-, 1-methylethyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 3-amino-4-methyl-, 1-methylethyl ester
• CAS No: 190375-16-7
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 115789
• PubChem ID: 45089522
• Update Time: 2025-04-18

2-Thiophenecarboxylicacid, 3-amino-4-methyl-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-amino-4-methyl-, 1-methylethyl ester
• propan-2-yl 3-amino-4-methylthiophene-2-carboxylate
• 2-Thiophenecarboxylicacid,3-amino-4-methyl-,1-methylethylester(9CI)
• AKOS017529704
• 190375-16-7
• Isopropyl 3-amino-4-methylthiophene-2-carboxylate

• Inchi： 1S/C9H13NO2S/c1-5(2)12-9(11)8-7(10)6(3)4-13-8/h4-5H,10H2,1-3H3
• InChI Key： ZXMQWAFNUZEZIH-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1C(=O)OC(C)C)N

Computed Properties

• Exact Mass: 199.067
• Monoisotopic Mass: 199.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6A^2
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives